Ferric fluoride

Specification

• CAS No.: 7783-50-8
• Molecular Formula: F3Fe
• Molecular Weight: 112.84 g/mol
• IUPAC Name: iron(3+);trifluoride
• Standard InChI: InChI=1S/3FH.Fe/h3*1H;/q;;;+3/p-3
• Standard InChI Key: SHXXPRJOPFJRHA-UHFFFAOYSA-K
• SMILES: F[Fe](F)F
• Canonical SMILES: [F-].[F-].[F-].[Fe+3]
• Boiling Point: Sublimes >1832.0° F (USCG, 1999)
• Colorform: Green hexagonal crystals
• Melting Point: greater than 1832 °F (USCG, 1999)

Introduction

Chemical and Physical Properties of Ferric Fluoride

Ferric fluoride (FeF₃) is characterized by its distinctive physical and chemical properties. The compound forms through the reaction of trivalent iron with fluorine sources, following the fundamental chemical equation:

Fe³⁺ + 3HF = FeF₃↓ + 3H⁺

This reaction represents the basic formation process of ferric fluoride, which has become important in various applications, particularly in energy storage systems. The compound exists in both anhydrous and hydrated forms, with anhydrous ferric fluoride being particularly valuable for technological applications due to its enhanced electrochemical properties.

Crystallographic Structure

Atomic Arrangement

In the ferric fluoride structure, the metal atoms occupy specific octahedral interstices and form a rhombohedrally distorted simple cubic superlattice. The degree of distortion from a perfect cube is relatively small, as indicated by the unimolecular rhombohedral pseudocell, which has an angle α of approximately 88.22°.

Morphological Characteristics

Crystals of ferric fluoride prepared through vapor transport methods typically display orthogonal outlines, appearing as cubes or cubes elongated along one fourfold axis. When examined using plane-polarized light, these crystals exhibit anisotropic properties and show extinction at approximately 45° to the elongated axis.

A notable characteristic of many ferric fluoride crystals is their fibrous appearance, with fiber axes oriented at 45° to the elongation direction of the crystal. These fibers extinguish parallel to the polarization directions of the microscope. When various crystals are tilted, it becomes apparent that the C-axis elongated fibers cluster in groups or bundles, with each bundle having its axis parallel to one of the four <111> directions of the pseudocubic crystal form.

Researchers have also observed crystallographic reflections with h + k + l odd (superlattice reflection), which provides evidence for the bimolecular rhombohedral unit cell structure.

Preparation Methods

Challenges in Synthesis

The preparation of high-purity anhydrous ferric fluoride has traditionally presented significant challenges. Recent advancements have focused on developing improved synthesis methods to address these difficulties, particularly for applications requiring high-performance materials.

Advanced Preparation Technique

A patented method for preparing high-purity ferric fluoride for lithium-ion battery applications involves a multi-step process:

• Drying trivalent iron salt (such as ferric nitrate, iron chloride, or ferric acetate) in a baking oven at elevated temperatures

• Transferring the dried salt to a reactor and adding a high-activity fluorine source (concentrated hydrofluoric acid, anhydrous hydrofluoric acid, or hydrogen fluoride gas)

• Conducting an acid heat reaction at controlled temperatures

• Washing, filtering, and drying the product to obtain high-purity ferric fluoride

Process Parameters

The preparation process involves several critical parameters that influence the quality and properties of the final product:

Table 1. Key Parameters in Ferric Fluoride Preparation

Parameter	Range	Effect
Acid heat reaction temperature	110-240°C	Higher temperatures can shorten reaction time
Acid heat reaction duration	48-72 hours	Longer times ensure complete reaction
Oven drying temperature	90-110°C	Higher temperatures and longer times promote complete dehydration
Fluorine source	HF (liquid or gas)	Concentration affects reaction rate and product purity
Starting iron salt	Ferric nitrate, iron chloride, ferric acetate	Different salts may affect particle morphology

Magnetic agitation during the acid heat process can help produce thinner, more uniform particles.

Experimental Examples

Several specific preparation examples demonstrate the versatility of this method:

Example 1: 0.242g ferric nitrate dried at 110°C, combined with 2mL hydrofluoric acid in a 20mL polytetrafluoroethyl-lined reactor, reacted at 190°C for 72 hours, then washed to neutrality, suction filtered, and dried at 90°C.

Example 2: Similar to Example 1, but with reaction conducted at 240°C for 48 hours.

Example 3: Alternative approach using hydrogen fluoride gas, passing it into a tube furnace containing dried ferric nitrate and reacting at 240°C for 72 hours.

Thermodynamic Properties

Gas Phase Thermochemistry

Thermodynamic data provides insights into the fundamental properties of iron fluoride compounds:

Table 2. Thermodynamic Properties of Iron Fluoride

Property	Value	Units	Conditions
Enthalpy of formation (ΔfH° gas)	47.70	kJ/mol	Gas phase
Standard entropy (S° gas)	240.31	J/mol·K	1 bar

These values are derived from experimental measurements and theoretical calculations, providing a foundation for understanding the compound's behavior under various conditions.

Heat Capacity

The heat capacity of iron fluoride can be calculated using the Shomate equation with specific coefficients valid from 298K to 6000K:

Table 3. Shomate Equation Coefficients for Iron Fluoride

Coefficient	Value
A	36.63159
B	0.993784
C	-0.178892
D	0.015221
E	-0.335210
F	35.60981
G	282.4669
H	47.69802

These coefficients enable the calculation of heat capacity (Cp°), standard enthalpy (H°), and standard entropy (S°) at various temperatures.

Current Research Developments

Recent research has expanded into layered hybrid iron fluorides, suggesting ongoing interest in modifying the basic structure of ferric fluoride to enhance its properties or develop new applications. These hybrid materials represent an emerging frontier in ferric fluoride research, potentially offering improved performance in existing applications or enabling entirely new uses.

The crystallographic properties of ferric fluoride continue to be studied using advanced characterization techniques. Researchers have examined its behavior under various conditions, including elevated temperatures, providing insights into phase transformations and structural stability.